(Z)-2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide

• IUPAC Name: 2-[[(2Z)-2-[(2,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetamide
• InChI: InChI=1S/C17H11Cl2NO4/c18-10-2-1-9(13(19)6-10)5-15-17(22)12-4-3-11(7-14(12)24-15)23-8-16(20)21/h1-7H,8H2,(H2,20,21)/b15-5-
• InChI Key: HWXOXYJPCCQVRG-WCSRMQSCSA-N
• Canonical SMILES: C1=CC2=C(C=C1OCC(=O)N)OC(=CC3=C(C=C(C=C3)Cl)Cl)C2=O
• Isomeric SMILES: C1=CC2=C(C=C1OCC(=O)N)O/C(=C\C3=C(C=C(C=C3)Cl)Cl)/C2=O
• Molecular Formula: C17H11Cl2NO4
• Molecular Weight: 364.2 g/mol

Description

(Z)-2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide is a useful research compound. Its molecular formula is C17H11Cl2NO4 and its molecular weight is 364.18. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Compounds with structural similarities to "(Z)-2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide" have been studied for their spectroscopic and electronic properties. Research by Mary et al. (2020) explored the vibrational spectra and electronic properties of benzothiazolinone acetamide analogs. These compounds demonstrated potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency (LHE) and favorable free energy of electron injection, indicating their utility in photovoltaic applications.

Ligand-Protein Interactions

The same study also investigated the non-linear optical (NLO) activity and conducted molecular docking to understand binding interactions with Cyclooxygenase 1 (COX1), revealing insights into intramolecular interactions and potential therapeutic applications.

Synthesis and Characterization

Research on the synthesis and characterization of related compounds, such as the work by Kobayashi et al. (2007), demonstrates the chemical versatility and potential for generating new molecules with varied biological activities. This includes the synthesis of (Z)-2-(2H-Isoquinolin-1-ylidene)acetamides, highlighting methodologies for developing novel compounds with potential applications in drug discovery and development.

Biological Activity

The synthesis, crystal structure, and biological activity of compounds structurally related to "this compound" have been explored. For instance, Hu Jingqian et al. (2016) synthesized and characterized a compound with moderate herbicidal and fungicidal activities, indicating potential agricultural applications.

Antioxidant Activity

Complexes derived from pyrazole-acetamide, as studied by Chkirate et al. (2019), have shown significant antioxidant activity. This suggests potential applications in pharmaceutical formulations or as dietary supplements to combat oxidative stress-related disorders.